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Compound of Interest

Compound Name: N-Nitrosohexamethyleneimine

CAS No.: 932-83-2

Cat. No.: B1214600

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of N-
Nitrosohexamethyleneimine (CAS No. 932-83-2), a cyclic nitrosamine of significant interest

due to its potential carcinogenic properties.[1][2] This document outlines the key spectroscopic

data and experimental protocols necessary for the identification, quantification, and

characterization of this compound.

Chemical and Physical Properties
N-Nitrosohexamethyleneimine, also known as 1-nitrosoazepane, is a yellow liquid with a

molecular formula of C₆H₁₂N₂O and a molecular weight of 128.17 g/mol .[1][2][3][4] Its structure

consists of a seven-membered hexamethyleneimine ring with a nitroso group attached to the

nitrogen atom.
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Property Value Reference

Molecular Formula C₆H₁₂N₂O [1][3]

Molecular Weight 128.17 g/mol [1][3]

IUPAC Name 1-nitrosoazepane [1]

CAS Number 932-83-2 [1][2][3]

Physical Description Yellow liquid [1]

Mass Spectrometry (MS)
Mass spectrometry is a crucial technique for the sensitive and specific detection of N-
Nitrosohexamethyleneimine. Gas chromatography coupled with mass spectrometry (GC-MS)

is a common method for its analysis.

Quantitative Data
The electron ionization (EI) mass spectrum of N-Nitrosohexamethyleneimine is characterized

by a molecular ion peak and several key fragment ions. The fragmentation of cyclic

nitrosamines often involves the loss of the nitroso group (•NO) and a hydroxyl radical (•OH).[5]

m/z Proposed Fragment Relative Intensity

128 [M]⁺
Available in NIST Main

Library[1]

98 [M - NO]⁺ Characteristic loss of 30 Da

111 [M - OH]⁺ Characteristic loss of 17 Da

69 C₅H₉⁺ Further fragmentation

55 C₄H₇⁺ Further fragmentation

41 C₃H₅⁺ Further fragmentation

Note: The relative intensities of the fragments can be found in the NIST Mass Spectrometry

Data Center under NIST Number 25561.[1]
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Experimental Protocol: GC-MS Analysis
Sample Preparation: A stock solution of N-Nitrosohexamethyleneimine is prepared in a

suitable solvent such as methanol or dichloromethane. Calibration standards are prepared by

serial dilution of the stock solution.

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5ms) is

interfaced with a mass spectrometer.

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 280 °C at 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-200.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Sample Preparation GC-MS Analysis Data Processing

Stock Solution Serial Dilution Calibration Standards GC Injection Chromatographic Separation Electron Ionization (70 eV) Mass Analyzer Detector Mass Spectrum Acquisition Library Search (NIST) Quantification

Click to download full resolution via product page

GC-MS analysis workflow for N-Nitrosohexamethyleneimine.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical structure of N-
Nitrosohexamethyleneimine. Due to the presence of Z/E isomers in asymmetrical

nitrosamines, NMR spectra can show two sets of signals.[6]

Quantitative Data
¹H NMR: The proton NMR spectrum is expected to show signals for the methylene protons of

the hexamethyleneimine ring. The protons on the carbons alpha to the nitroso group will be

deshielded.

Chemical Shift (δ) ppm
(Predicted)

Multiplicity Assignment

~ 3.5 - 4.0 Multiplet α-CH₂

~ 1.5 - 2.0 Multiplet β, γ-CH₂

¹³C NMR: The carbon NMR spectrum will show distinct signals for the different carbon atoms in

the ring.

Chemical Shift (δ) ppm (Predicted) Assignment

~ 45 - 55 α-C

~ 25 - 35 β, γ-C

Note: Specific experimental NMR data for N-Nitrosohexamethyleneimine is not readily

available in the public domain. The predicted values are based on general chemical shift

ranges for similar functional groups.

Experimental Protocol: NMR Analysis
Sample Preparation: Dissolve approximately 5-10 mg of N-Nitrosohexamethyleneimine in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small

amount of tetramethylsilane (TMS) as an internal standard.
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Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Acquisition Parameters:

¹H NMR:

Pulse Sequence: Standard single-pulse experiment.

Number of Scans: 16-64.

Relaxation Delay: 1-2 seconds.

¹³C NMR:

Pulse Sequence: Proton-decoupled pulse experiment.

Number of Scans: 1024 or more, depending on sample concentration.

Relaxation Delay: 2-5 seconds.

Sample Preparation

NMR Analysis Data Processing

~5-10 mg Sample

DissolveDeuterated Solvent

TMS Standard

High-Resolution NMR Spectrometer Data Acquisition (¹H & ¹³C) Free Induction Decay (FID) Fourier Transform Phase & Baseline Correction Spectral Analysis

Click to download full resolution via product page

NMR analysis workflow for N-Nitrosohexamethyleneimine.
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Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in N-
Nitrosohexamethyleneimine based on their characteristic vibrational frequencies.

Quantitative Data
The IR spectrum of N-Nitrosohexamethyleneimine is expected to show characteristic

absorption bands for the N-N and N=O stretching vibrations of the nitroso group, as well as C-

H stretching and bending vibrations of the alkyl chain.

Wavenumber (cm⁻¹)
(Predicted)

Vibration Mode Intensity

~ 2850 - 3000 C-H stretch (alkane) Medium to Strong

~ 1440 - 1480 N=O stretch (non-associated) Strong

~ 1300 - 1350 N=O stretch (associated) Strong

~ 1050 - 1100 N-N stretch Medium to Strong

~ 1450 CH₂ scissoring Medium

Note: The predicted values are based on typical absorption frequencies for nitrosamines.[7]

Experimental Protocol: FT-IR Analysis
Sample Preparation: For a liquid sample, a thin film can be prepared between two potassium

bromide (KBr) or sodium chloride (NaCl) plates.

Instrumentation: A Fourier-transform infrared spectrometer.

Acquisition Parameters:

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.
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Mode: Transmittance or Absorbance.

Sample Preparation

FT-IR Analysis Data Processing

Liquid Sample Create Thin Film

KBr/NaCl Plates

FT-IR Spectrometer Measure Spectrum Interferogram Fourier Transform IR Spectrum Peak Assignment

Click to download full resolution via product page

FT-IR analysis workflow for N-Nitrosohexamethyleneimine.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the N-
Nitrosohexamethyleneimine molecule.

Quantitative Data
Nitrosamines typically exhibit two characteristic absorption bands in the UV-Vis spectrum.

λmax (nm) (Predicted)
Molar Absorptivity (ε)
(L·mol⁻¹·cm⁻¹)

Electronic Transition

~ 230 High π → π

~ 330-340 Low n → π

Experimental Protocol: UV-Vis Analysis
Sample Preparation: Prepare a dilute solution of N-Nitrosohexamethyleneimine in a suitable

UV-transparent solvent (e.g., ethanol, methanol, or water). The concentration should be

adjusted to obtain an absorbance reading within the linear range of the instrument (typically 0.1

- 1.0).
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Instrumentation: A double-beam UV-Vis spectrophotometer.

Acquisition Parameters:

Wavelength Range: 200 - 400 nm.

Blank: Use the same solvent as used for the sample solution.

Cuvette: Use a 1 cm path length quartz cuvette.

Sample Preparation

UV-Vis Analysis Data Analysis

Stock Solution Dilute to appropriate concentration

UV-Transparent Solvent

UV-Vis Spectrophotometer

Measure Blank

Measure Sample Absorbance Absorption Spectrum Determine λmax Quantification (Beer-Lambert Law)

Click to download full resolution via product page

UV-Vis analysis workflow for N-Nitrosohexamethyleneimine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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